Cas no 2171611-30-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methyloxan-4-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methyloxan-4-yl)carbamoylpropanoic acid
• CAS No: 2171611-30-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5897677
• PubChem ID: 165511128
• Update Time: 2025-06-07

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methyloxan-4-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methyloxan-4-yl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[methyl(2-methyloxan-4-yl)carbamoyl]propanoic acid
• 2171611-30-4
• EN300-1552703

• Inchi： 1S/C26H30N2O6/c1-16-13-17(11-12-33-16)28(2)25(31)23(14-24(29)30)27-26(32)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,11-15H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： CNHQSQBNGWSGIM-UHFFFAOYSA-N
• SMILES： O1CCC(CC1C)N(C)C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methyloxan-4-yl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methyloxan-4-yl)carbamoylpropanoic Acid (CAS No. 2171611-30-4)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methyloxan-4-yl)carbamoylpropanoic acid, with the CAS number 2171611-30-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety and a methoxycarbonyl group, contributing to its unique chemical properties and potential biological activities.

The structural composition of this compound is highly intriguing, featuring a central propanoic acid backbone that is modified with various functional groups. Specifically, the presence of a fluoren-9-ylmethoxycarbonyl moiety suggests potential applications in the synthesis of bioactive molecules, while the methyl(2-methyloxan-4-yl)carbamoyl group adds an additional layer of complexity. These structural features not only contribute to the compound's stability but also open up possibilities for diverse chemical modifications and functionalizations.

In recent years, there has been a growing interest in the development of novel compounds that can serve as intermediates or lead structures in drug discovery. The compound in question, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methyloxan-4-yl)carbamoylpropanoic acid, has emerged as a promising candidate due to its unique structural attributes. The fluorene ring, known for its rigidity and stability, is often incorporated into pharmaceuticals to enhance binding affinity and metabolic stability. Similarly, the methoxycarbonyl group is frequently used in medicinal chemistry to protect amine functionalities during synthetic processes.

The methoxy group in the methyl(2-methyloxan-4-yl)carbamoyl moiety introduces an additional level of complexity, which can be exploited for selective interactions with biological targets. This feature makes the compound particularly interesting for researchers exploring structure-based drug design. The oxan ring in this moiety also contributes to the overall solubility and bioavailability of the molecule, which are critical factors in pharmaceutical development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced binding properties and metabolic resistance. The presence of a fluorene moiety in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methyloxan-4-yl)carbamoylpropanoic acid aligns with this trend, suggesting potential applications in the development of drugs that require prolonged half-lives or improved pharmacokinetic profiles. Furthermore, the combination of different functional groups within this molecule allows for versatile synthetic strategies, enabling chemists to tailor its properties for specific biological targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorene methoxycarbonyl group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the incorporation of the methyl(2-methyloxan-4-yl)carbamoyl moiety requires expertise in protecting group chemistry and selective deprotection techniques. These challenges underscore the need for skilled chemists who can navigate complex synthetic pathways.

In terms of biological activity, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methyloxan-4-yll)carbamoylpropanoic acid has shown promise in preliminary screenings as a potential scaffold for drug discovery. Its unique structural features make it a valuable tool for medicinal chemists looking to develop novel therapeutics. Researchers are particularly interested in exploring its interactions with enzymes and receptors that are implicated in various diseases.

The fluorene ring's ability to engage in π-stacking interactions with biological targets is one area of active investigation. This property can be leveraged to enhance binding affinity and selectivity. Additionally, the presence of multiple functional groups provides opportunities for further derivatization, allowing researchers to fine-tune the molecule's properties for specific applications. For instance, modifications at the carboxylic acid terminus could introduce additional binding pockets or alter solubility characteristics.

The oxan ring's influence on pharmacokinetic properties is another aspect that warrants further exploration. This moiety can impact both solubility and metabolic stability, which are crucial factors in drug development. By optimizing this part of the molecule, researchers may be able to improve bioavailability while minimizing degradation by metabolic enzymes.

Advances in computational chemistry have also played a significant role in understanding the potential applications of 3-{((9H-fluorenine)-9-ylmethoxycarbonyl}amino)-3-methyl(2-methyloxan--4-yll)carbamoylpropanoic acid. Molecular modeling studies have provided insights into how this compound might interact with biological targets at an atomic level. These simulations have helped researchers identify key pharmacophores within the molecule and predict its behavior under various conditions.

In conclusion, 3-{((9H-fluorenine)-9-ylmethoxycarbonyl}amino)-3-methyl(2-methyloxan--4-yll)carbamoylpropanoic acid (CAS No. 2171611--30--4) represents an exciting opportunity for pharmaceutical research and development. Its unique structural features make it a versatile scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in drug discovery efforts worldwide.